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Compound of Interest

Compound Name: 4-Chloro-3-hydroxybenzoic acid

Cat. No.: B042332

Introduction

4-Chloro-3-hydroxybenzoic acid (CAS No: 34113-69-4) is a substituted aromatic carboxylic
acid that serves as a crucial building block in organic synthesis.[1][2][3] Its molecular structure,
featuring a carboxylic acid group, a hydroxyl group, and a chlorine atom on the benzene ring,
provides multiple reactive sites for developing complex molecules.[3] This compound is
particularly valuable in medicinal chemistry and pharmaceutical research and development for
the synthesis of advanced therapeutic agents.[1][2]

Key Physicochemical Properties

A summary of the key physicochemical properties of 4-Chloro-3-hydroxybenzoic acid is
presented in the table below.
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Property Value Reference

CAS Number 34113-69-4 [2][3][4]

Molecular Formula C7HsCIOs [3114]

Molecular Weight 172.57 g/mol [31[41[5]

Appearance Light yellow to white solid [31[6]

Purity Typically =297% [1][2]

Solubility Soluble in DMSO and (2]
Methanol

Storage Store at 10°C - 25°C

Applications in Pharmaceutical Synthesis

4-Chloro-3-hydroxybenzoic acid is a key intermediate in the synthesis of various high-value
pharmaceutical compounds.[1] Its utility stems from its ability to participate in diverse chemical
reactions, making it an essential component for constructing complex molecular architectures.

[1]

 Influenza Endonuclease Inhibitors: This compound is a vital starting material for developing
potential inhibitors of influenza endonuclease.[1][2][3] By targeting this critical viral enzyme,
researchers aim to disrupt the replication cycle of the influenza virus, leading to the creation
of novel antiviral drugs.[1][2]

e Tie-2 Kinase Inhibitors for Cancer Therapy: 4-Chloro-3-hydroxybenzoic acid serves as a
critical intermediate in the synthesis of highly selective Tie-2 kinase inhibitors.[1][2][3] Tie-2
kinase is a receptor tyrosine kinase involved in angiogenesis (the formation of new blood
vessels), which is a crucial process for tumor growth and survival. Inhibitors of this kinase
are being actively investigated as targeted cancer therapies.[1][2]

o General Organic Synthesis: Beyond these specific applications, its reactive nature makes it a
valuable building block in broader organic synthesis for creating complex molecules for
various scientific and industrial uses.[1]
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Synthetic Pathway Diagram

The following diagram illustrates a general synthetic pathway where 4-Chloro-3-
hydroxybenzoic acid can be utilized as a key intermediate for further elaboration into complex

target molecules.
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Starting Material
I 4-Chloro-3-hydroxybenzoic acid li

Functional Group Modification

Alkylation / Acylation

Esterification / Amidation
(Hydroxyl Group)

(Carboxylic Acid Group)

R-OH / R-NH2 R-X

Intermediate Derivatives )

Y
Ester / Amide Derivative Ether / Ester Derivative

Final Product Synthesis

Coupling Reactions
(e.g., Suzuki, Buchwald-Hartwig)

Final Target Molecules

(e.g., Kinase Inhibitors)
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Start: Dissolve Precursor in DCM

Y

1. Cool in Ice Bath
2. Add BBr3 Dropwise
3. Stir at RT for 18h

Y

Quench with Ag. Ammonia

Y

Acidify to pH 1 with 2N HCI

A

Extract with Ether

Y

Dry Organic Layer (Na2S0O4)

Y

Concentrate under Reduced Pressure

Product: 4-Chloro-3-hydroxybenzoic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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